Cas no 2171770-62-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylmorpholine-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylmorpholine-3-carboxylic acid
• CAS No: 2171770-62-8
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6587718
• PubChem ID: 165535595
• Update Time: 2025-07-20

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylmorpholine-3-carboxylic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoyl]morpholine-3-carboxylic acid
• 2171770-62-8
• EN300-1520733

• Inchi： 1S/C24H26N2O7/c1-31-21(22(27)26-10-11-32-14-20(26)23(28)29)12-25-24(30)33-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-21H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： NEQRXGQELXEWCH-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)OC)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylmorpholine-3-carboxylic acid

Comprehensive Overview of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylmorpholine-3-carboxylic acid (CAS No. 2171770-62-8)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylmorpholine-3-carboxylic acid (CAS No. 2171770-62-8) is a highly specialized chemical entity widely utilized in pharmaceutical research and peptide synthesis. Its unique structural features, including the 9H-fluoren-9-yl (Fmoc) protecting group and morpholine-3-carboxylic acid moiety, make it a critical intermediate in the development of novel therapeutics. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, peptide coupling, and bioconjugation applications.

In recent years, the demand for Fmoc-protected amino acids and derivatives like 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylmorpholine-3-carboxylic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound’s role in facilitating efficient peptide chain elongation while minimizing side reactions aligns with the growing focus on precision medicine and targeted therapies. Its CAS No. 2171770-62-8 is often referenced in patent literature and academic journals, underscoring its importance in biochemical research.

One of the key advantages of this compound lies in its stability and compatibility with standard SPPS protocols. The Fmoc group provides robust protection for the amino functionality, while the morpholine ring enhances solubility and reactivity in organic solvents. These properties are particularly valuable in the synthesis of complex peptides and peptidomimetics, which are increasingly explored for their potential in treating diseases such as cancer, diabetes, and neurodegenerative disorders.

From an industrial perspective, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylmorpholine-3-carboxylic acid is often sought after by manufacturers of high-purity reagents and custom synthesis providers. Its CAS No. 2171770-62-8 serves as a unique identifier in global chemical databases, ensuring accurate procurement and regulatory compliance. The compound’s application extends to proteomics and chemical biology, where it is used to modify proteins and study protein-protein interactions.

Emerging trends in AI-driven drug discovery and computational chemistry have further highlighted the significance of this compound. Researchers are leveraging its structural properties to design next-generation therapeutics with improved bioavailability and reduced off-target effects. Frequently asked questions (FAQs) in online forums include inquiries about its synthetic routes, handling precautions, and storage conditions, reflecting the practical challenges faced by laboratory personnel.

In summary, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylmorpholine-3-carboxylic acid (CAS No. 2171770-62-8) represents a cornerstone in modern medicinal chemistry and peptide science. Its versatility and reliability make it indispensable for researchers aiming to push the boundaries of biopharmaceutical innovation. As the scientific community continues to explore its potential, this compound will undoubtedly remain a focal point in cutting-edge research and therapeutic development.